BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Assessing
Protein Aggregation with ALT-007

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ALT-007

Cat. No.: B15576814

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALT-007 is a potent, selective, and orally bioavailable inhibitor of serine palmitoyltransferase
(SPT), the rate-limiting enzyme in the de novo synthesis of ceramides.[1][2] By inhibiting SPT,
ALT-007 effectively reduces the levels of ceramides, particularly harmful very-long-chain
ceramides, which have been linked to cellular dysfunction and age-related diseases.[3]
Mechanistic studies have revealed that ALT-007 enhances protein homeostasis and mitigates
the formation of toxic protein aggregates, offering a promising therapeutic strategy for a range
of conditions, including age-related sarcopenia and neurodegenerative diseases.[1][3][4]

These application notes provide detailed protocols for assessing the efficacy of ALT-007 in
reducing protein aggregation in various experimental models.

Mechanism of Action of ALT-007

ALT-007 targets and inhibits serine palmitoyltransferase (SPT), a crucial enzyme in the
ceramide biosynthesis pathway. This inhibition leads to a reduction in the cellular pool of
ceramides. The accumulation of certain ceramide species has been associated with disruptions
in protein homeostasis (proteostasis), leading to protein misfolding and aggregation. By
lowering ceramide levels, ALT-007 is believed to restore proteostasis, thereby preventing or
reducing the aggregation of disease-associated proteins.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15576814?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/39816804/
https://pubmed.ncbi.nlm.nih.gov/39816804/
https://www.probechem.com/products_ALT-007.html
https://www.probechem.com/products_ALT-007.html
https://actu.epfl.ch/news/a-new-drug-for-muscle-aging/
https://pubs.acs.org/doi/10.1021/acsptsci.4c00587
https://www.benchchem.com/product/b15576814#protocols-for-assessing-protein-aggregation-with-alt-007
https://www.benchchem.com/product/b15576814#protocols-for-assessing-protein-aggregation-with-alt-007
https://www.benchchem.com/product/b15576814#protocols-for-assessing-protein-aggregation-with-alt-007
https://www.benchchem.com/product/b15576814#protocols-for-assessing-protein-aggregation-with-alt-007
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

